![molecular formula C8H7ClF2O2S B1433550 [4-(Difluoromethyl)phenyl]methanesulfonyl chloride CAS No. 1211518-37-4](/img/structure/B1433550.png)
[4-(Difluoromethyl)phenyl]methanesulfonyl chloride
Overview
Description
Molecular Structure Analysis
The molecular formula of [4-(Difluoromethyl)phenyl]methanesulfonyl chloride is C8H7ClF2O2S . The InChI key is YXHIPWPXGJQRGZ-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving [4-(Difluoromethyl)phenyl]methanesulfonyl chloride are not available, it’s known to be a reagent in synthetic chemistry.Physical And Chemical Properties Analysis
The molecular weight of [4-(Difluoromethyl)phenyl]methanesulfonyl chloride is 240.65 .Scientific Research Applications
Pharmaceuticals
This compound is utilized in the pharmaceutical industry due to its ability to introduce a CF2 motif as an oxygen surrogate, which can significantly improve the metabolic stability and bioavailability of target molecules .
Agrochemicals
In agrochemicals, the introduction of fluorine atoms and fluorinated groups into organic molecules can enhance lipophilicity, bioavailability, and metabolic stability, making [4-(Difluoromethyl)phenyl]methanesulfonyl chloride a valuable compound for developing more effective pesticides and herbicides .
Advanced Materials
The unique properties of the fluorine atom make this compound suitable for creating advanced materials with improved characteristics such as increased durability and resistance to environmental factors .
Organic Synthesis
The compound serves as a reagent in organic synthesis, particularly in (phenylsulfonyl)difluoromethylation reactions, which have been increasingly important over the past decade .
Metabolic Stability Enhancement
Its ability to improve metabolic stability is crucial for the development of new drugs that require a longer shelf-life and sustained efficacy within biological systems .
Bioavailability Improvement
By acting as an oxygen surrogate, [4-(Difluoromethyl)phenyl]methanesulfonyl chloride helps in creating compounds with better bioavailability, which is essential for the effectiveness of pharmaceuticals .
Safety and Hazards
The safety data sheet for a similar compound, Methanesulfonyl chloride, indicates that it may be corrosive to metals, toxic if swallowed, harmful in contact with skin, and causes severe skin burns and eye damage. It may cause an allergic skin reaction, be fatal if inhaled, may cause respiratory irritation, and is harmful to aquatic life .
properties
IUPAC Name |
[4-(difluoromethyl)phenyl]methanesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClF2O2S/c9-14(12,13)5-6-1-3-7(4-2-6)8(10)11/h1-4,8H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKSCZUPWXLIQFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)(=O)Cl)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClF2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Difluoromethyl)phenyl]methanesulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(9-Oxoxanthen-2-yl)propionic Acid 1,5,7-Triazabicyclo[4.4.0]dec-5-ene Salt](/img/structure/B1433473.png)
![Methyl 2-methyl-7-oxabicyclo[2.2.1]heptane-2-carboxylate](/img/structure/B1433475.png)
![Methyl 6-azaspiro[3.4]octane-8-carboxylate](/img/structure/B1433483.png)
![2-Methyl-2,6-diazaspiro[3.4]octane dihydrochloride](/img/structure/B1433485.png)
![1-[(6-Chloropyridin-2-yl)amino]pyrrolidine-2,5-dione](/img/structure/B1433486.png)
![[1-(2,3-Difluorophenyl)cyclopentyl]methanamine hydrochloride](/img/structure/B1433490.png)